Cas no 1537194-54-9 (3-ethoxy-N-methylcyclobutan-1-amine)

• Product Name: 3-ethoxy-N-methylcyclobutan-1-amine
• CAS No: 1537194-54-9
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD21757686
• CID: 5210027
• PubChem ID: 66358986
• Update Time: 2025-05-20

3-ethoxy-N-methylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-ethoxy-N-methyl-
• 3-ethoxy-N-methylcyclobutan-1-amine

• MDL： MFCD21757686
• Inchi： 1S/C7H15NO/c1-3-9-7-4-6(5-7)8-2/h6-8H,3-5H2,1-2H3
• InChI Key： SCLRSTWWWULBQX-UHFFFAOYSA-N
• SMILES： C1(NC)CC(OCC)C1

Additional information on 3-ethoxy-N-methylcyclobutan-1-amine

3-ethoxy-N-methylcyclobutan-1-amine (CAS 1537194-54-9): A Comprehensive Overview

3-ethoxy-N-methylcyclobutan-1-amine (CAS 1537194-54-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique cyclobutane ring structure and functional groups, serves as a valuable intermediate in the synthesis of more complex molecules. Its ethoxy and methylamine substituents make it a versatile building block for researchers exploring novel chemical entities.

The molecular formula of 3-ethoxy-N-methylcyclobutan-1-amine is C7H15NO, with a molecular weight of 129.20 g/mol. Its structure features a four-membered cyclobutane ring, which is relatively rare in natural products but increasingly important in drug design due to its conformational rigidity. The presence of the ethoxy group at the 3-position and the N-methylamine moiety at the 1-position provides distinct electronic and steric properties that influence its reactivity and applications.

One of the most searched questions about 3-ethoxy-N-methylcyclobutan-1-amine relates to its synthesis. Researchers often inquire about efficient routes to prepare this compound, with many focusing on ring-closing strategies or functional group transformations of cyclobutane derivatives. Recent publications highlight the use of catalytic methods to construct the cyclobutane ring, followed by selective introduction of the ethoxy and methylamine groups. These synthetic approaches are particularly relevant in the context of green chemistry, as scientists seek more sustainable methods to access such valuable intermediates.

In medicinal chemistry, 3-ethoxy-N-methylcyclobutan-1-amine has emerged as a key scaffold for drug discovery. Its constrained structure makes it an attractive candidate for probing biological targets where flexibility needs to be limited. Pharmaceutical researchers are particularly interested in how the N-methylamine moiety can interact with various enzyme active sites, while the ethoxy group may influence solubility and membrane permeability. These properties align with current trends in small molecule drug design, where researchers balance molecular complexity with drug-like characteristics.

The compound's applications extend beyond pharmaceuticals. Materials scientists have explored 3-ethoxy-N-methylcyclobutan-1-amine as a monomer or cross-linking agent in polymer chemistry. The strain inherent in the cyclobutane ring can impart unique mechanical properties to resulting materials, while the amine functionality allows for further chemical modification. This dual functionality has made it a subject of interest in the development of advanced materials with tailored properties.

Analytical characterization of 3-ethoxy-N-methylcyclobutan-1-amine typically involves techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. The compound's spectral features, particularly the distinctive patterns arising from the cyclobutane ring protons and the ethoxy group signals, serve as important identification markers. These analytical aspects are frequently searched by quality control professionals and researchers verifying compound purity.

From a commercial perspective, 3-ethoxy-N-methylcyclobutan-1-amine (CAS 1537194-54-9) has seen growing demand in recent years. Suppliers and custom synthesis providers report increased inquiries from pharmaceutical and biotechnology companies, reflecting the compound's rising importance in drug discovery programs. Market analysts note that this trend aligns with broader industry movements toward more three-dimensional, sp3-rich scaffolds in medicinal chemistry.

Storage and handling of 3-ethoxy-N-methylcyclobutan-1-amine require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this chemical. These safety considerations are often included in technical data sheets and form part of frequently asked questions about the compound.

Future research directions for 3-ethoxy-N-methylcyclobutan-1-amine may explore its potential in asymmetric synthesis, where the prochiral centers of the cyclobutane ring could be exploited to create enantiomerically pure derivatives. Additionally, its use in photochemical reactions or as a ligand in transition metal catalysis represents promising areas of investigation. These potential applications connect with current scientific interests in sustainable catalysis and chiral synthesis.

In conclusion, 3-ethoxy-N-methylcyclobutan-1-amine (CAS 1537194-54-9) represents an important structural motif in contemporary chemical research. Its combination of a strained carbocyclic ring with strategically placed functional groups makes it valuable across multiple disciplines. As synthetic methods continue to advance and applications expand, this compound is likely to maintain its relevance in both academic and industrial settings, serving as a testament to the enduring importance of carefully designed molecular architectures in scientific progress.